Cas no 7506-71-0 (5-Quinolinamine,N-butyl-)

5-Quinolinamine,N-butyl- structure
Product name:5-Quinolinamine,N-butyl-
5-Quinolinamine,N-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Quinolinamine,N-butyl-
- N-butylquinolin-5-amine
- AC1L88MA
- NSC-407024
- NSC 407024
- NSC407024
- 7506-71-0
- DTXSID30324549
- AKOS000234338
-
- Inchi: InChI=1S/C13H16N2/c1-2-3-9-14-12-7-4-8-13-11(12)6-5-10-15-13/h4-8,10,14H,2-3,9H2,1H3
- InChI Key: UVRGQLREULTECO-UHFFFAOYSA-N
- SMILES: CCCCNC1=CC=CC2=C1C=CC=N2
Computed Properties
- Exact Mass: 200.13148
- Monoisotopic Mass: 200.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- Density: 1.078±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.07 g/l) (25 º C),
- PSA: 24.92
- LogP: 3.51980
5-Quinolinamine,N-butyl- Related Literature
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Dan Zhou,Yanhui Liu,Bingjun Shen,Xinle Zhao,Ying Xu,Jian Tian Phys. Chem. Chem. Phys., 2016,18, 7927-7931
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Marta L. S. Batista,Helena Passos,Bruno J. M. Henriques,Edward J. Maginn,Simão P. Pinho,Mara G. Freire,José R. B. Gomes,João A. P. Coutinho Phys. Chem. Chem. Phys., 2016,18, 18958-18970
-
Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
-
Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
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